Cas no 847491-98-9 (3-(2-chloro-5-fluorophenyl)propanenitrile)

3-(2-Chloro-5-fluorophenyl)propanenitrile is a fluorinated aromatic nitrile compound with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a chloro-fluorophenyl group and a nitrile-functionalized propyl chain, offering versatility as an intermediate in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The electron-withdrawing effects of the chloro and fluoro substituents enhance reactivity in electrophilic aromatic substitutions, while the nitrile group provides a handle for further functionalization. This compound is particularly valued for its stability under standard conditions and its compatibility with a range of catalysts and reagents. It is commonly employed in the development of bioactive molecules, including potential drug candidates and crop protection agents.
3-(2-chloro-5-fluorophenyl)propanenitrile structure
847491-98-9 structure
Product Name:3-(2-chloro-5-fluorophenyl)propanenitrile
CAS No:847491-98-9
MF:C9H7ClFN
MW:183.609984636307
MDL:MFCD28826704
CID:3374628
PubChem ID:23120982
Update Time:2025-06-20

3-(2-chloro-5-fluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • BENZENEPROPANENITRILE, 2-CHLORO-5-FLUORO-
    • 3-(2-chloro-5-fluorophenyl)propanenitrile
    • SCHEMBL5422243
    • EN300-1965253
    • 847491-98-9
    • OJFGNAXYHDBYFW-UHFFFAOYSA-N
    • 2-Chloro-5-fluorophenylpropanenitrile
    • MDL: MFCD28826704
    • Inchi: 1S/C9H7ClFN/c10-9-4-3-8(11)6-7(9)2-1-5-12/h3-4,6H,1-2H2
    • InChI Key: OJFGNAXYHDBYFW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1CCC#N)F

Computed Properties

  • Exact Mass: 183.0251051Da
  • Monoisotopic Mass: 183.0251051Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.8Ų

3-(2-chloro-5-fluorophenyl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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